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Compound of Interest

Compound Name:
2-Chloro-5-

cyanobenzenesulfonamide

Cat. No.: B1371306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 2-Chloro-
5-cyanobenzenesulfonamide, a compound of interest in pharmaceutical and chemical

research. This document outlines its known physical properties, presents standardized

experimental protocols for their determination, and includes visual workflows for these

procedures.

Core Physical Properties
The precise determination of melting and boiling points is fundamental in the identification and

purity assessment of chemical compounds. For 2-Chloro-5-cyanobenzenesulfonamide (CAS

No: 1939-76-0), the experimentally determined and reported values are summarized below.

Physical Property Value

Melting Point 189 - 191 °C (372.2 - 375.8 °F)[1]

Boiling Point No information available[1]
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The following sections detail the standardized methodologies for the determination of melting

and boiling points for crystalline organic compounds like 2-Chloro-5-
cyanobenzenesulfonamide.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. A sharp melting point range is indicative of a pure substance. The capillary method is a

widely used technique for this determination.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry, crystalline 2-Chloro-5-
cyanobenzenesulfonamide is finely ground using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped to pack the solid into the sealed end,

achieving a sample height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation:

A rapid initial heating is performed to determine an approximate melting range.

The apparatus is allowed to cool.
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A second, more careful determination is conducted with a new sample, heating at a slower

rate (approximately 1-2 °C per minute) as the temperature approaches the approximate

melting point.

Data Recording: The temperature at which the first droplet of liquid appears and the

temperature at which the entire sample becomes liquid are recorded. This range represents

the melting point of the substance.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. For substances that are liquid at or near room temperature, the Thiele

tube method is a common and efficient technique for boiling point determination. While 2-
Chloro-5-cyanobenzenesulfonamide is a solid at room temperature, this protocol is included

for broader applicability.

Apparatus:

Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner)

Mineral oil

Procedure:

Sample Preparation: A small amount of the liquid sample is placed into the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end submerged in the liquid.
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Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then secured in a Thiele tube containing

mineral oil.

Heating: The side arm of the Thiele tube is gently heated, causing the mineral oil to circulate

and heat the sample uniformly.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

inverted capillary tube. Heating is continued until a steady stream of bubbles is observed.

Data Recording: The heat source is removed, and the apparatus is allowed to cool. The

temperature at which the bubbling ceases and the liquid is drawn into the capillary tube is

recorded as the boiling point.

Mandatory Visualizations
The following diagrams illustrate the logical workflows for the experimental determination of

melting and boiling points.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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